5-(4-Iodo-1-methyl-1H-pyrazol-5-yl)-1H-tetrazole

• Molecular Formula: C5H5IN6
• Molecular Weight: 276.04 g/mol
• IUPAC Name: 5-(4-iodo-2-methylpyrazol-3-yl)-2H-tetrazole
• InChI: InChI=1S/C5H5IN6/c1-12-4(3(6)2-7-12)5-8-10-11-9-5/h2H,1H3,(H,8,9,10,11)
• InChI Key: XOTVSKHMNXKPBL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)I)C2=NNN=N2

Description

5-(4-Iodo-1-methyl-1H-pyrazol-5-yl)-1H-tetrazole is a useful research compound. Its molecular formula is C5H5IN6 and its molecular weight is 276.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(4-Iodo-1-methyl-1H-pyrazol-5-yl)-1H-tetrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-Iodo-1-methyl-1H-pyrazol-5-yl)-1H-tetrazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A reaction vessel was charged with DMF (1.225 L), Preparation 21, 4-iodo-1-methyl-1H-pyrazole-5-carbonitrile (175 g, 751 mmol), sodium azide (147 g, 2.25 mol), and ammonium chloride (121 g, 2.25 mol). H2O (525 mL) was added slowly to minimize exotherm. The reaction mixture was heated at 100° C. overnight. The reaction mixture was cooled to room temperature and poured into a mixture of H2O (2 L) and ice (1 kg). An aqueous solution of NaNO2 (600 mL, 120 g NaNO2, 20% by weight) was added followed by the slow addition of aqueous H2SO4 until the pH of the reaction mixture was 1. The precipitate was collected via filtration, washed with H2O and dried in vacuo to afford 5-(4-iodo-1-methyl-1H-pyrazol-5-yl)-2H-tetrazole as a colorless solid (187 g, 90%).